Cas no 141111-06-0 (Benzonitrile, 2,3,5,6-tetrachloro-4-(1,1-dimethylethyl)-)

• Product Name: Benzonitrile, 2,3,5,6-tetrachloro-4-(1,1-dimethylethyl)-
• CAS No: 141111-06-0
• MF: C₁₁H₉Cl₄N
• MW: 297.007858991623
• CID: 1302239
• PubChem ID: 71343519
• Update Time: 2025-04-20

Benzonitrile, 2,3,5,6-tetrachloro-4-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2,3,5,6-tetrachloro-4-(1,1-dimethylethyl)-
• 4-tert-butyl-2,3,5,6-tetrachlorobenzonitrile
• DTXSID50770100
• SCHEMBL23084787
• 4-(tert-Butyl)-2,3,5,6-tetrachlorobenzonitrile
• 141111-06-0

• Inchi： 1S/C11H9Cl4N/c1-11(2,3)6-9(14)7(12)5(4-16)8(13)10(6)15/h1-3H3
• InChI Key： DTMNAASEVRHHPY-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C#N)C(=C(C=1C(C)(C)C)Cl)Cl)Cl

Computed Properties

• Exact Mass: 294.94917
• Monoisotopic Mass: 294.948910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79